N'~1~,N'~4~-bis(2-methylcyclohexylidene)succinohydrazide

• IUPAC Name: N,N'-bis[(Z)-(2-methylcyclohexylidene)amino]butanediamide
• InChI: InChI=1S/C18H30N4O2/c1-13-7-3-5-9-15(13)19-21-17(23)11-12-18(24)22-20-16-10-6-4-8-14(16)2/h13-14H,3-12H2,1-2H3,(H,21,23)(H,22,24)/b19-15-,20-16-
• InChI Key: SKSLOZQSOUWIGB-IKBKFCNISA-N
• Canonical SMILES: CC1CCCCC1=NNC(=O)CCC(=O)NN=C2CCCCC2C
• Isomeric SMILES: CC1/C(=N\NC(=O)CCC(=O)N/N=C/2\C(CCCC2)C)/CCCC1
• Molecular Formula: C18H30N4O2
• Molecular Weight: 334.5 g/mol

Description

N'~1~,N'~4~-bis(2-methylcyclohexylidene)succinohydrazide, also known as H2BCSH, is a chemical compound that has been widely studied for its potential applications in various fields of science. This compound is a hydrazide derivative that has been synthesized through a series of chemical reactions.

Scientific Research Applications

Synthesis and Imaging Applications

A study details the synthesis of a technetium-99m complex, showcasing its potential as a myocardial and cerebral imaging agent due to its high uptake in the heart and brain, suggesting its application in medical diagnostics for these organs (Zhang, Wang, & Li, 2002).

Antimicrobial Activity

Research on macrocyclic ligands derived from N,N-bis[2,6-diiminomethyl-4-methyl-1-hydroxyphenyl]succinoyl dicarboxamide has led to the synthesis of complexes with significant antifungal and antibacterial activities, showcasing the compound's potential in developing new antimicrobial agents (Mruthyunjayaswamy et al., 2005).

Organic Synthesis and Chemical Properties

Another study elaborates on the synthesis and characterization of various derivatives through reactions involving succinic dihydrazide, demonstrating the versatility of this compound in organic synthesis and its potential in creating new chemical entities with diverse biological activities (Holla, Gonsalves, & Shenoy, 2000).

Polymerization and Material Science

Investigation into ring-opening polymerization of cyclohexene oxide with different anhydrides, including succinic anhydride, highlights the compound's role in material science, particularly in the synthesis of poly(ester-co-ether)s with potential applications in various industries (Nejad et al., 2012).

Molecular Dynamics and Crystal Structure Analysis

The crystal structure of bis-1,2,4-triazole succinic acid complex has been determined, providing insight into the molecular dynamics and potential proton conductivity of this family of compounds, which could have implications in electronics and materials science (Pogorzelec-Glaser et al., 2011).